Cas no 868256-51-3 (4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol)

• Product Name: 4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol
• CAS No: 868256-51-3
• MDL: MFCD05150568
• CID: 3030824
• Update Time: 2025-10-30

4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-([4-(TRIFLUOROMETHOXY)ANILINO]METHYL)BENZENOL
• SALOR-INT L322717-1EA
• Phenol, 4-bromo-2-[[[4-(trifluoromethoxy)phenyl]amino]methyl]-
• 4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol

• MDL： MFCD05150568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol

Comprehensive Overview of 4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol (CAS No. 868256-51-3)

4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol (CAS No. 868256-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique brominated and trifluoromethoxy functional groups, exhibits versatile applications in drug discovery and material science. Its molecular structure, which includes a benzenol core, makes it a valuable intermediate for synthesizing more complex molecules.

The growing interest in 4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol is driven by its potential role in developing novel therapeutics. Researchers are particularly intrigued by its anilinomethyl moiety, which is often associated with bioactive properties. In recent years, the compound has been explored for its applicability in targeting specific enzymes or receptors, aligning with the broader trend of precision medicine and personalized therapeutics.

From an industrial perspective, CAS No. 868256-51-3 is also relevant in the development of advanced materials. Its trifluoromethoxy group contributes to enhanced stability and lipophilicity, making it a candidate for use in coatings, adhesives, and other high-performance applications. This aligns with the increasing demand for sustainable chemicals and green chemistry solutions, as industries seek to reduce environmental impact.

One of the most frequently asked questions about 4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol revolves around its synthesis and purification methods. Optimizing these processes is critical for ensuring high yield and purity, which are essential for both research and commercial use. Advances in catalytic chemistry and flow reactor technology have significantly improved the efficiency of producing such compounds, addressing scalability challenges.

Another hot topic is the compound's potential role in neurological research. Preliminary studies suggest that derivatives of 4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol may interact with neurotransmitter systems, opening avenues for treating conditions like anxiety and depression. This has sparked discussions in the scientific community about its mechanism of action and safety profile, which are critical for future clinical applications.

In the context of SEO optimization, keywords such as "4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol synthesis", "CAS 868256-51-3 applications", and "trifluoromethoxy compounds in medicine" are highly relevant. These terms reflect the compound's multifaceted utility and the curiosity it generates among researchers and industry professionals alike.

To conclude, 4-Bromo-2-{4-(trifluoromethoxy)anilinomethyl}benzenol (CAS No. 868256-51-3) represents a fascinating intersection of chemistry, medicine, and materials science. Its unique structural features and broad applicability make it a compound of enduring interest, particularly in an era where innovation in bioactive molecules and functional materials is more important than ever.